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Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals encountering the "disappearing polymorph" phenomenon. While

this guide uses illustrative examples based on well-documented cases, the principles and

troubleshooting strategies are broadly applicable to various pharmaceutical compounds.

Frequently Asked Questions (FAQs)
Q1: What is a "disappearing polymorph"?

A disappearing polymorph is a crystalline form of a substance that was once readily produced

but can no longer be crystallized, having been replaced by a more stable polymorph.[1][2] This

occurs when a new, more thermodynamically stable crystal structure (polymorph) emerges and

acts as a seed, preventing the formation of the original, metastable form.[1][3]

Q2: What causes the "disappearing polymorph" phenomenon?

The phenomenon is primarily caused by the unintentional introduction of "seed" crystals of a

more stable polymorph into the crystallization environment.[1][4][5] These seeds can be

microscopic and may be spread through the air, on laboratory equipment, or even carried by
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personnel.[1][3] Once present, these seeds provide a template for the more stable form to

crystallize, effectively outcompeting the formation of the less stable polymorph.

Q3: What are the implications of a disappearing polymorph in drug development?

The emergence of a new, more stable, and often less soluble polymorph can have severe

consequences for drug development and manufacturing.[6] These can include:

Altered Bioavailability: A less soluble form may lead to reduced absorption of the drug in the

body, potentially rendering it ineffective.[6][7]

Manufacturing Disruptions: The established manufacturing process may no longer be viable

for the new polymorph, leading to production halts.[1][3]

Regulatory Hurdles: The change in the solid form of the active pharmaceutical ingredient

(API) requires extensive investigation and reporting to regulatory agencies.

Economic Losses: Reformulation, production delays, and potential recalls can result in

significant financial losses.[8]

Q4: Is it possible to recover a "disappeared" polymorph?

While challenging, it is sometimes possible to recover a disappeared polymorph. This typically

requires stringent cleaning of all equipment and starting materials to eliminate any seeds of the

more stable form.[1] In some cases, using a different crystallization pathway or solvent system

might favor the formation of the metastable polymorph.[1] Another approach involves using an

isostructural template (a crystal of a different but structurally similar molecule) to induce the

crystallization of the desired polymorph, a technique known as epitaxy.[9]

Troubleshooting Guide
Problem: We are observing a sudden and consistent failure in our crystallization process,

resulting in a new, less soluble crystal form.

Q1: How can we confirm that we are dealing with a new polymorph?

A comprehensive solid-state characterization of the new crystalline material is essential. The

following techniques are recommended:
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Powder X-ray Diffraction (PXRD): This is a primary technique for identifying different crystal

structures. A different PXRD pattern indicates a new polymorph.[10]

Differential Scanning Calorimetry (DSC): DSC can reveal differences in melting points and

thermal behavior between polymorphs.

Thermogravimetric Analysis (TGA): TGA helps determine if the new form is a solvate or a

hydrate.

Spectroscopy (FTIR, Raman, Solid-State NMR): These techniques can provide information

about the molecular arrangement and bonding within the crystal lattice.[11]

Microscopy (e.g., Hot-Stage Microscopy): Visual inspection of crystal habit and behavior

upon heating can provide valuable clues.

Q2: Our initial analyses suggest a new, more stable polymorph has appeared. What are the

immediate next steps?

Isolate and Secure: Quarantine the new polymorph to prevent further contamination of

laboratory and manufacturing areas.

Thorough Characterization: Conduct a full characterization of the new polymorph to

understand its physical and chemical properties, particularly its solubility and stability.

Review Batch Records: Analyze historical batch records to identify any process deviations or

environmental changes that may have coincided with the appearance of the new form.

Initiate a Contamination Investigation: Systematically investigate potential sources of seed

crystals, including raw materials, equipment, and personnel.

Q3: We can no longer produce the original, more soluble polymorph. What are our options?

Process Decontamination: Implement a rigorous cleaning protocol for all equipment and

facilities that may have been exposed to the new polymorph.

Controlled Seeding: If a small amount of the original polymorph is still available, it can be

used as seed material in a carefully controlled crystallization process.
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Solvent Screening: A comprehensive solvent screen may identify a solvent system that

selectively crystallizes the desired polymorph.

Reformulation: If the original polymorph cannot be reliably reproduced, reformulation of the

drug product with the new, more stable polymorph may be necessary. This was the approach

taken with ritonavir, which was reformulated as a soft gel capsule to ensure the drug

remained in solution.[6][7]

Data Presentation
Table 1: Comparative Solubility of Ritonavir Polymorphs

Polymorph Solubility in Ethanol/Water Significance

Form I Higher

Original, metastable form with

good bioavailability in the initial

formulation.[8]

Form II
Lower (approx. 5 times less

soluble)

More stable, "disappeared"

polymorph that led to

formulation failure.[8][12]

Table 2: Timeline of Axitinib Polymorph Discovery

Polymorph Discovery Significance

Form IV Initial Development
The initially intended

commercial form.[13]

Form XXV Surprise Discovery

A more stable form that

disrupted initial formulation

plans.[13]

Form XLI Serendipitous Discovery

An even more stable

polymorph that became the

final commercial product.[13]
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Protocol 1: Powder X-ray Diffraction (PXRD) for Polymorph Identification

Sample Preparation: Gently grind a small amount of the crystalline sample to a fine powder

using a mortar and pestle.

Sample Mounting: Pack the powdered sample into a sample holder, ensuring a flat, even

surface.

Instrument Setup:

Set the X-ray source (e.g., Cu Kα radiation).

Define the angular range for the scan (e.g., 2° to 40° 2θ).

Set the step size (e.g., 0.02° 2θ) and scan speed.

Data Acquisition: Initiate the scan and collect the diffraction data.

Data Analysis: Compare the resulting PXRD pattern with reference patterns of known

polymorphs. Significant differences in peak positions and relative intensities indicate a

different polymorphic form.

Protocol 2: Differential Scanning Calorimetry (DSC) for Thermal Analysis

Sample Preparation: Accurately weigh 2-5 mg of the crystalline sample into an aluminum

DSC pan.

Sample Encapsulation: Crimp the pan with a lid. Prepare an empty, sealed pan as a

reference.

Instrument Setup:

Place the sample and reference pans into the DSC cell.

Set the heating rate (e.g., 10 °C/min).

Define the temperature range to encompass any expected thermal events (e.g., 25 °C to

200 °C).
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Purge the cell with an inert gas (e.g., nitrogen).

Data Acquisition: Begin the heating program and record the heat flow as a function of

temperature.

Data Analysis: Analyze the resulting thermogram for melting endotherms, crystallization

exotherms, and solid-solid transitions, which are characteristic for each polymorph.
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Investigation Workflow for a Suspected Disappearing Polymorph

Unexpected Crystallization Failure
(New Crystal Habit/Lower Solubility)
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No
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and Controlled Seeding

Yes

Develop Formulation with New Polymorph

No

Characterize and Control New Polymorph
for Future Production
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Caption: Workflow for investigating a suspected disappearing polymorph event.
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Thermodynamic and Kinetic Relationship Between Polymorphs

Solution/Melt

Metastable Polymorph (Form I)
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- Higher Solubility

Fast Nucleation

Stable Polymorph (Form II)
- Thermodynamically Favored

- Lower Solubility

Slow Nucleation

Irreversible Transformation
(Often catalyzed by seeds of Form II)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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